2-[4-(1-Naphthylacetyl)piperazin-1-yl]-1,3-benzothiazole

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C23H21N3OS/c27-22(16-18-8-5-7-17-6-1-2-9-19(17)18)25-12-14-26(15-13-25)23-24-20-10-3-4-11-21(20)28-23/h1-11H,12-16H2
• InChI Key: QVUJUHMNPOCIJT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H21N3OS
• Molecular Weight: 387.5 g/mol

Description

2-[4-(1-Naphthylacetyl)piperazin-1-yl]-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that has a benzothiazole ring fused with a piperazine ring, with a naphthalene group attached to the piperazine ring.

Scientific Research Applications

Anti-acetylcholinesterase Activity

Benzothiazole derivatives, including structures similar to "2-[4-(1-Naphthylacetyl)piperazin-1-yl]-1,3-benzothiazole," have been synthesized and evaluated for their anti-acetylcholinesterase (AChE) activity. Such compounds have shown promising results in inhibiting AChE, a key enzyme in the pathogenesis of Alzheimer's disease, suggesting potential therapeutic applications for neurodegenerative conditions. The synthesized benzothiazole-piperazine derivatives have exhibited inhibitory effects comparable to Donepezil, a standard drug used in the treatment of Alzheimer's disease (Mohsen et al., 2014).

Antimicrobial Agents

Research on benzothiazole derivatives has extended into their antimicrobial properties. Novel compounds incorporating the benzothiazole and piperazine moieties have been synthesized and tested against various bacterial and fungal strains. These studies have revealed that certain benzothiazole-piperazine compounds possess significant antimicrobial activities, presenting them as potential candidates for the development of new antimicrobial agents. Such compounds have been synthesized through methodologies that include N-formylation, showcasing efficient routes to novel benzothiazole-based antimicrobials with promising in vitro activity against bacteria and fungi (Patel & Park, 2015).

Anticancer Activity

The exploration of benzothiazole derivatives for anticancer applications has identified compounds with significant in vitro antiproliferative and anti-HIV activity. Piperazino-benzothiazoles, in particular, have shown remarkable effects against human tumor-derived cell lines, highlighting their potential as lead compounds for anticancer drug development. The structure-activity relationship studies have pointed towards the optimization of these molecules for enhanced antitumor efficacy, with certain derivatives demonstrating potent activity against a broad panel of cancer cell lines, including breast, cervical, liver, skin, and lung cancer models (Al-Soud et al., 2010).